Cas no 820237-57-8 (Benzaldehyde, 3-methyl-2,4-dipropoxy-)
820237-57-8 structure
Product Name:Benzaldehyde, 3-methyl-2,4-dipropoxy-
CAS No:820237-57-8
MF:C14H20O3
MW:236.306804656982
CID:700621
PubChem ID:71420410
Update Time:2025-04-19
Benzaldehyde, 3-methyl-2,4-dipropoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-methyl-2,4-dipropoxy-
- 3-methyl-2,4-dipropoxybenzaldehyde
- SCHEMBL5454243
- 820237-57-8
- DTXSID70839602
-
- Inchi: 1S/C14H20O3/c1-4-8-16-13-7-6-12(10-15)14(11(13)3)17-9-5-2/h6-7,10H,4-5,8-9H2,1-3H3
- InChI Key: QCCUQDOAGTZDQC-UHFFFAOYSA-N
- SMILES: O(CCC)C1C(C=O)=CC=C(C=1C)OCCC
Computed Properties
- Exact Mass: 236.14124450g/mol
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5Ų
Benzaldehyde, 3-methyl-2,4-dipropoxy- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
820237-57-8 (Benzaldehyde, 3-methyl-2,4-dipropoxy-) Related Products
- 22042-72-4(2-(2-Hydroxyethoxy)benzaldehyde)
- 42924-37-8(2-Ethoxy-4-methoxybenzaldehyde)
- 22921-58-0(2-(propan-2-yloxy)benzaldehyde)
- 613-69-4(2-Ethoxybenzaldehyde)
- 43057-77-8(4-Ethoxy-2-hydroxy-benzaldehyde)
- 24083-20-3(2-Tetradecyloxybenzaldehyde)
- 7091-12-5(2-Propoxybenzaldehyde)
- 22924-16-9(2,4-Diethoxybenzaldehyde)
- 59652-88-9(Phloroglucinol Aldehyde Triethyl Ether)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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